2-amino-6-(methoxycarbonyl)pyridine-3-carboxylic acid
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Description
“2-amino-6-(methoxycarbonyl)pyridine-3-carboxylic acid” is an organic compound that is a derivative of pyridine . It is an important raw material in organic synthesis, agricultural fields, and in dyestuffs .
Synthesis Analysis
The synthesis of pyridine derivatives involves the use of 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid . The reaction proceeds through the carbocation intermediate .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-amino-6-(methoxycarbonyl)pyridine-3-carboxylic acid” include a molecular weight of 181.15 and a molecular formula of C8H7NO4 . It is a solid at room temperature, with a predicted melting point of 110.89°C and a predicted boiling point of 392.7°C at 760 mmHg .Mechanism of Action
Target of Action
It’s known that pyridinecarboxylic acids are monocarboxylic derivatives of pyridine , and they are often used in the synthesis of various pharmaceuticals .
Mode of Action
It’s worth noting that organoboron compounds, such as boronic esters, are highly valuable building blocks in organic synthesis . They can be converted into a broad range of functional groups, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .
Biochemical Pathways
Organoboron compounds are known to be involved in various chemical transformations, including homologations, conjunctive cross couplings, and radical-polar crossover reactions .
Pharmacokinetics
The stability and reactivity of organoboron compounds, such as boronic esters, can influence their bioavailability .
Result of Action
It’s known that organoboron compounds can be used in the synthesis of various pharmaceuticals, suggesting that they may have diverse biological effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-amino-6-(methoxycarbonyl)pyridine-3-carboxylic acid. For instance, the stability of organoboron compounds can be affected by air and moisture . Therefore, the storage and handling conditions of these compounds can significantly impact their reactivity and effectiveness.
properties
IUPAC Name |
2-amino-6-methoxycarbonylpyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O4/c1-14-8(13)5-3-2-4(7(11)12)6(9)10-5/h2-3H,1H3,(H2,9,10)(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIZRNDBRDZYKCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC(=C(C=C1)C(=O)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O4 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.16 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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